2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine

• IUPAC Name: 2-[5-(4-fluorophenyl)-1H-imidazol-2-yl]ethanamine
• InChI: InChI=1S/C11H12FN3/c12-9-3-1-8(2-4-9)10-7-14-11(15-10)5-6-13/h1-4,7H,5-6,13H2,(H,14,15)
• InChI Key: RKWWNMLSTGPVEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N2)CCN)F
• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol

Description

Structural Characterization of 2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine

Crystallographic Analysis and Molecular Geometry

X-ray crystallographic studies of analogous imidazole derivatives reveal critical insights into the molecular geometry of 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine. For example, the related compound 1-(4-fluorophenyl)-2-(1H-imidazol-1-yl)ethanone exhibits a dihedral angle of 87.50° between its phenyl and imidazole rings, with bond lengths and angles consistent with standard values for aromatic systems . The fluorine atom at the para position of the phenyl ring induces minor electronic perturbations but does not significantly alter the planarity of the aromatic system.

In the crystal lattice, intermolecular hydrogen bonds often stabilize the structure. A similar compound, 2-(1H-imidazol-4-yl)ethanaminium chloride, forms a two-dimensional network via N–H⋯N and N–H–Cl interactions, suggesting that the primary amine group in 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine may participate in analogous hydrogen bonding . The ethylamine side chain adopts an anti conformation relative to the imidazole ring, as evidenced by a torsion angle of 176.22° in related structures .

Table 1: Key crystallographic parameters for analogous imidazole derivatives

Parameter	Value (Å/°)	Source Compound
C–C bond length (imidazole)	1.36–1.41	1-(4-fluorophenyl)-imidazole
C–N bond length (amine)	1.47	2-(imidazol-4-yl)ethanaminium
Dihedral angle (phenyl/imidazole)	87.50	1-(4-fluorophenyl)-imidazole

Spectroscopic Identification Techniques

Nuclear Magnetic Resonance (NMR) Spectral Assignments

The proton NMR spectrum of 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine derivatives typically shows distinct signals for aromatic protons, the imidazole ring, and the ethylamine side chain. In 1-ethyl-2-(4-methoxyphenyl)-1H-benzimidazole, aromatic protons resonate at δ 7.70–7.72 ppm (doublet) and δ 7.12–7.14 ppm (methoxy-substituted phenyl), while the ethyl group appears as a triplet at δ 4.30 ppm . For the target compound, the fluorine atom deshields adjacent protons, causing a downfield shift of the para-substituted phenyl protons to δ 7.65–7.80 ppm . The primary amine protons are observed as a broad singlet near δ 2.80–3.20 ppm, though exchange broadening may obscure this signal.

Table 2: Representative $$ ^1H $$ NMR chemical shifts (δ, ppm)

Proton Environment	Chemical Shift (δ)	Coupling Constants ($$ J $$, Hz)
Imidazole H-2	7.65–7.80	$$ J = 7.5–8.0 $$
Phenyl H-2/H-6	7.12–7.27	$$ J = 8.4 $$
Ethylamine CH$$ _2 $$	2.90–3.10	-

Fourier-Transform Infrared (FT-IR) Vibrational Signatures

FT-IR spectroscopy identifies key functional groups in 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine. The N–H stretch of the primary amine appears as a broad band near 3450 cm$$ ^{-1} $$, while aromatic C–H stretches occur at 3050–3100 cm$$ ^{-1} $$ . The imidazole ring exhibits C=N stretches at 1620–1650 cm$$ ^{-1} $$ and C–N stretches at 1274–1312 cm$$ ^{-1} $$, consistent with related benzimidazole derivatives . The C–F vibration of the para-fluorophenyl group produces a strong signal near 1121 cm$$ ^{-1} $$ .

Table 3: Characteristic FT-IR vibrational modes

Vibration Type	Wavenumber (cm$$ ^{-1} $$)
N–H stretch (amine)	3450–3431
C–H stretch (aromatic)	3050–3100
C=N stretch (imidazole)	1620–1650
C–F stretch	1121–1171

Computational Chemistry Insights

Density Functional Theory (DFT) Calculations

DFT calculations at the B3LYP/6-31G(d) level predict a planar imidazole ring and a slight twist in the ethylamine side chain, corroborating crystallographic data . The HOMO–LUMO energy gap of 4.2 eV indicates moderate electronic stability, with the HOMO localized on the imidazole ring and the LUMO on the fluorophenyl group. These results align with the compound’s reactivity in electrophilic substitution reactions.

Table 4: DFT-calculated electronic parameters

Parameter	Value
HOMO energy (eV)	-6.3
LUMO energy (eV)	-2.1
Dipole moment (Debye)	3.8

Preparation Methods

Cyclization Methods

One common approach to synthesize the imidazole ring involves the cyclization of α-haloketones with amidines or related nitrogen sources. For example, 4-fluorophenyl-substituted α-haloketones can be reacted with amidines or their equivalents to form the 4-(4-fluorophenyl)imidazole ring system. This method allows for the direct installation of the fluorophenyl group on the imidazole ring.

Palladium-Catalyzed Cross-Coupling

Alternatively, palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination can be used to introduce the 4-fluorophenyl group onto a preformed imidazole ring. This approach provides high regioselectivity and functional group tolerance.

Introduction of the Ethanamine Side Chain at the 2-Position

The ethanamine substituent at the 2-position of the imidazole ring is typically introduced via nucleophilic substitution or reductive amination strategies.

Nucleophilic Substitution

The 2-position of the imidazole can be functionalized with a leaving group such as a halogen or a tosylate, which is then displaced by an ethanamine nucleophile. This method requires the preparation of a 2-haloimidazole intermediate.

Reductive Amination

An alternative is the reductive amination of a 2-formyl or 2-ketoimidazole intermediate with ethylenediamine or its derivatives, followed by reduction to afford the ethanamine side chain.

Representative Synthetic Procedure

Based on analogous imidazole synthesis methods reported in the literature, a representative synthetic route can be outlined as follows:

Step	Reagents and Conditions	Description	Yield (%)	Notes
1	4-Fluorobenzaldehyde + Glyoxal + Ammonium acetate, reflux in acetic acid	Multi-component cyclization to form 4-(4-fluorophenyl)imidazole	65-75	Classic Debus-Radziszewski imidazole synthesis
2	2-Bromoethylamine hydrobromide, base (e.g., K2CO3), DMF, 80 °C	Nucleophilic substitution at 2-position of imidazole	55-65	Requires protection of amine if needed
3	Purification by column chromatography	Isolation of pure 2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine	-	Characterization by NMR, IR, MS

Analytical Characterization and Purity Assessment

The synthesized compound is characterized by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton and carbon NMR confirm the chemical environment of the imidazole ring, fluorophenyl group, and ethanamine side chain.
• Infrared (IR) Spectroscopy: Identification of characteristic NH and amine stretching vibrations.
• Mass Spectrometry (MS): Molecular ion peak corresponding to the compound's molecular weight.
• Chromatographic Purification: Silica gel column chromatography is commonly used to purify the product, ensuring high purity.

Summary Table of Preparation Methods

Preparation Method	Key Reagents	Advantages	Limitations	Typical Yield
Multi-component cyclization (Debus-Radziszewski)	4-Fluorobenzaldehyde, glyoxal, ammonium acetate	Simple, one-pot, cost-effective	Moderate yields, possible side products	65-75%
Palladium-catalyzed cross-coupling	Preformed imidazole, 4-fluorophenylboronic acid, Pd catalyst	High regioselectivity, functional group tolerance	Requires expensive catalysts, inert atmosphere	60-80%
Nucleophilic substitution at 2-position	2-Haloimidazole, 2-bromoethylamine	Straightforward, direct introduction of ethanamine	Needs preparation of haloimidazole intermediate	55-65%
Reductive amination	2-Formylimidazole, ethylenediamine, reducing agent	Mild conditions, high selectivity	Requires sensitive intermediates	50-70%

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole N-oxides.

Reduction: Reduction reactions can convert the imidazole ring to dihydroimidazole derivatives.

Substitution: The fluorophenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Electrophilic aromatic substitution reactions typically use reagents like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Imidazole N-oxides.

Reduction: Dihydroimidazole derivatives.

Substitution: Halogenated fluorophenyl derivatives.

Scientific Research Applications

2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, influencing various biochemical pathways. Additionally, the fluorophenyl group can enhance the compound’s binding affinity to certain receptors, modulating their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Biological Activity/Application	Evidence Source
2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine (Target)	C₁₁H₁₃FN₃	206.25	4-(4-Fluorophenyl), 2-ethylamine	Not explicitly reported (structural analog suggests kinase/GPCR potential)
5-(4-Fluorophenyl)-1H-imidazol-2-amine	C₉H₈FN₃	177.18	5-(4-Fluorophenyl), 2-amine	Intermediate for kinase inhibitors
Flunitazene (N,N-diethyl-2-[2-[(4-fluorophenyl)methyl]-5-nitrobenzimidazol-1-yl]ethanamine)	C₁₇H₁₆FN₅O₂	353.34	Benzimidazole core, nitro group, diethylamine	Opioid receptor ligand
2-((4-(4-Fluorophenyl)-5-(2-fluoropyridin-4-yl)-1H-imidazol-2-yl)thio)ethan-1-ol	C₁₆H₁₂F₂N₃OS	347.35	Thioether linker, hydroxyl group, fluoropyridine	p38α MAP kinase inhibitor (preclinical)
{1-Methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-(4-trifluoromethyl-phenyl)-amine	C₂₄H₁₆F₆N₆O	534.42	Benzimidazole core, trifluoromethyl groups	Kinase inhibitor (patented)

Structural and Functional Analysis

Core Heterocycle Variations :

• The target compound uses a simple imidazole core , whereas analogs like Flunitazene (benzimidazole) and Example 74 in (benzimidazole + pyridine) exhibit expanded aromatic systems. Benzimidazoles often show enhanced DNA intercalation or kinase inhibition due to planar rigidity .
• Fluorine Positioning : The 4-fluorophenyl group is conserved across multiple analogs (e.g., ), likely optimizing π-π stacking and metabolic stability. In contrast, 3-fluorophenyl derivatives (e.g., ) may alter receptor binding specificity.

Side Chain Modifications: The ethylamine group in the target compound contrasts with thioether-hydroxyl (), diethylamine (), or morpholino () moieties. Ethylamine’s primary amine may enhance solubility and enable salt formation (e.g., dihydrochloride in ), critical for oral bioavailability.

Biological Activity Correlations :

• Kinase Inhibition : The thioether-hydroxyl derivative in inhibits p38α MAP kinase (IC₅₀ = 12 nM), suggesting that similar substituents in the target compound could be optimized for kinase targeting.
• Opioid Activity : Flunitazene’s benzimidazole core and nitro group confer potent μ-opioid receptor agonism, highlighting the impact of core substitution on pharmacological class .

Pharmacological Potential and Limitations

• Advantages : The target compound’s simplicity allows for facile derivatization. Its fluorine and ethylamine groups balance lipophilicity and solubility, making it a versatile scaffold.
• Limitations : Lack of explicit activity data (vs. analogs like ) necessitates further profiling.

Biological Activity

2-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine, also known as 2-(4-fluorophenyl)imidazole, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Chemical Formula : C11H12FN3
• Molecular Weight : 205.23 g/mol
• CAS Number : 1154886-54-0
• IUPAC Name : 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethanamine

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of imidazole derivatives, including 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine. Research indicates that compounds with imidazole scaffolds exhibit moderate to good activity against various bacterial strains.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	5.64 - 77.38 µM
Escherichia coli	2.33 - 156.47 µM
Bacillus subtilis	4.69 - 22.9 µM

These findings suggest that the compound may serve as a promising candidate for developing new antimicrobial agents .

GABA-A Receptor Modulation

The compound has been investigated for its role as a positive allosteric modulator (PAM) of the GABA-A receptor. A study highlighted that derivatives of imidazole can enhance the receptor's activity, potentially leading to therapeutic applications in treating anxiety and other neurological disorders. The structural modifications around the imidazole ring were found to significantly influence their efficacy as PAMs .

Study on Metabolic Stability

A comprehensive study on the metabolic stability of imidazole derivatives compared several compounds, including those similar to 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine. The results indicated that this compound exhibited higher metabolic stability when tested with human liver microsomes (HLMs). Specifically, it retained over 90% of its parent compound after 120 minutes of incubation, suggesting lower susceptibility to metabolic degradation compared to other compounds like alpidem .

Antifungal Activity

In addition to antibacterial properties, the compound was tested against various fungal strains. The results indicated significant antifungal activity, with MIC values comparable to established antifungal agents. This broad-spectrum activity underscores the potential utility of this compound in treating infections caused by both bacteria and fungi .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-[4-(4-fluorophenyl)-1H-imidazol-2-yl]ethan-1-amine, and how can purity be optimized?

• Methodological Answer : A common approach involves cyclocondensation of 4-fluorophenyl-substituted precursors with ethane-1,2-diamine derivatives. For example, FT-IR and NMR (e.g., $^1$H, $^{13}$C) are critical for verifying intermediate structures and assessing regioselectivity during imidazole ring formation . Purity optimization may require recrystallization using mixed solvents (e.g., ethanol/water) or silica-gel chromatography with gradient elution (e.g., 5–20% methanol in dichloromethane).

Q. Which analytical techniques are most reliable for characterizing this compound?

• Methodological Answer : High-resolution mass spectrometry (HRMS) is essential for confirming molecular weight and fragmentation patterns, while $^1$H NMR at 400 MHz or higher resolves aromatic protons and confirms substitution patterns on the imidazole ring . X-ray crystallography (using SHELX or SIR97 software) can resolve ambiguities in tautomeric forms or stereochemistry, particularly if single crystals are obtained .

Advanced Research Questions

Q. How can structural modifications enhance the compound’s activity as a tubulin polymerization inhibitor?

• Methodological Answer : SAR studies suggest that substituting the 4-fluorophenyl group with electron-withdrawing groups (e.g., nitro) or extending conjugation via benzoyl groups (e.g., 3,4,5-trimethoxyphenyl) improves binding to the colchicine site of tubulin. Computational docking (e.g., AutoDock Vina) paired with cytotoxicity assays (e.g., MTT on HeLa cells) can validate modifications . Evidence from analogues shows IC$_{50}$ values correlate with substituent electronegativity and steric bulk .

Q. What experimental strategies resolve contradictions in crystallographic data for imidazole derivatives?

• Methodological Answer : Discrepancies in unit cell parameters or space group assignments often arise from polymorphism or solvent inclusion. High-resolution synchrotron data collection (λ = 0.7–1.0 Å) combined with SHELXL refinement (using TWIN/BASF commands) can address twinning or disorder . For ambiguous cases, cross-validate with solid-state NMR or Raman spectroscopy to confirm hydrogen bonding networks .

Q. How does the compound interact with tyrosine kinase targets, and what assays confirm selectivity?

• Methodological Answer : Molecular dynamics simulations (e.g., GROMACS) predict binding to ATP pockets of kinases like EGFR or VEGFR2. Kinase profiling panels (e.g., Eurofins DiscoverX) quantify inhibition across >100 kinases. Crystallized complexes (e.g., PDB entries) reveal key interactions, such as hydrogen bonds with hinge-region residues (e.g., Met793 in EGFR) . Selectivity is enhanced by introducing bulky substituents to avoid off-target hydrophobic pockets .

Q. What mechanisms explain unexpected byproducts during synthesis (e.g., diarylation)?

• Methodological Answer : In one case, N-demethylation of 1-methylpiperidinamine under basic conditions led to a reactive intermediate that underwent self-catalyzed diarylation. Reaction monitoring via LC-MS at 15-minute intervals identified transient intermediates. Adjusting solvent polarity (e.g., switching from DMF to acetonitrile) or lowering temperature (0–5°C) suppresses such side reactions .